Cas no 74420-15-8 (3-bromo-1H-pyrrolo[2,3-b]pyridine)

3-Bromo-1H-pyrrolo[2,3-b]pyridine is a heterocyclic organic compound featuring a bromine substituent at the 3-position of the pyrrolopyridine scaffold. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of kinase inhibitors and other biologically active molecules. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. Its fused bicyclic system enhances rigidity, which can improve binding affinity in target interactions. The compound is typically handled under inert conditions due to its sensitivity to air and moisture. High purity grades are available to ensure reproducibility in research and industrial applications.
3-bromo-1H-pyrrolo[2,3-b]pyridine structure
74420-15-8 structure
Product Name:3-bromo-1H-pyrrolo[2,3-b]pyridine
CAS No:74420-15-8
MF:C7H5BrN2
MW:197.032000303268
MDL:MFCD02179276
CID:59587
PubChem ID:5523659
Update Time:2025-06-08

3-bromo-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-7-azaindole
    • 3-Bromo-1H-pyrrolo[2,3-b]pyridine
    • CS-B0099
    • BCP27031
    • BDBM50578090
    • A838122
    • DTXSID80420606
    • A9538
    • FT-0649542
    • 1H-PYRROLO[2,3-B]PYRIDINE, 3-BROMO-
    • SCHEMBL12913737
    • 3-Bromo-7-aza indole
    • 2R-0634
    • VJDGIJDCXIEXPF-UHFFFAOYSA-N
    • 3-Bromo-7-azaindole, 97%
    • 3-bromo-1H-pyrrolo[2, 3-b]pyridine
    • 3-bromo-1-H-pyrrolo[2,3-b]pyridine
    • PB15709
    • MFCD02179276
    • AC-3102
    • CHEMBL4866966
    • AKOS005070014
    • 74420-15-8
    • AM20061481
    • HY-30017
    • 3-bromanyl-1H-pyrrolo[2,3-b]pyridine
    • B3675
    • EN300-304836
    • SY003833
    • J-511809
    • MFCD02179272
    • SCHEMBL410624
    • 3-Bromo-pyrrolo[2,3-b]pyridine;
    • DB-022370
    • 3-bromo-1H-pyrrolo[2,3-b]pyridine
    • MDL: MFCD02179276
    • Inchi: 1S/C7H5BrN2/c8-6-4-10-7-5(6)2-1-3-9-7/h1-4H,(H,9,10)
    • InChI Key: VJDGIJDCXIEXPF-UHFFFAOYSA-N
    • SMILES: BrC1=CNC2C1=CC=CN=2

Computed Properties

  • Exact Mass: 195.96400
  • Monoisotopic Mass: 195.96361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.77
  • Melting Point: 185-189 °C
  • Boiling Point: 336.4℃ at 760 mmHg
  • Flash Point: 157.3℃
  • PSA: 28.68000
  • LogP: 2.32540

3-bromo-1H-pyrrolo[2,3-b]pyridine Security Information

  • Symbol: GHS05 GHS06
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H301,H315,H318,H335
  • Warning Statement: P261,P280,P301+P310,P305+P351+P338
  • Hazardous Material transportation number:UN 2811
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xn
  • HazardClass:6.1
  • PackingGroup:
  • Storage Condition:Room temperature
  • Safety Term:S26;S36/37/39
  • Risk Phrases:R22; R37/38; R41

3-bromo-1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-bromo-1H-pyrrolo[2,3-b]pyridine Production Method

3-bromo-1H-pyrrolo[2,3-b]pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:74420-15-8)3-Bromo-7-azaindole
Order Number:sfd7553
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
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Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:74420-15-8)3-溴-7-氮杂吲哚
Order Number:LE2475134
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:41
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 3-bromo-1H-pyrrolo[2,3-b]pyridine

Recent Advances in the Application of 3-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS: 74420-15-8) in Chemical Biology and Pharmaceutical Research

3-Bromo-1H-pyrrolo[2,3-b]pyridine (CAS: 74420-15-8) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeting specific protein-protein interactions and modulating key signaling pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most notable applications of 3-bromo-1H-pyrrolo[2,3-b]pyridine is its role in the synthesis of JAK (Janus kinase) inhibitors. JAKs are critical components of the JAK-STAT signaling pathway, which is implicated in numerous inflammatory and autoimmune diseases. Researchers have successfully utilized 3-bromo-1H-pyrrolo[2,3-b]pyridine as a key intermediate in the development of novel JAK inhibitors with improved selectivity and reduced off-target effects. Recent preclinical studies have demonstrated the efficacy of these inhibitors in models of rheumatoid arthritis and psoriasis, paving the way for potential clinical applications.

In addition to its role in kinase inhibitor development, 3-bromo-1H-pyrrolo[2,3-b]pyridine has been explored as a scaffold for the design of PROTACs (Proteolysis Targeting Chimeras). PROTACs are a promising class of therapeutic agents that selectively degrade target proteins via the ubiquitin-proteasome system. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of 3-bromo-1H-pyrrolo[2,3-b]pyridine into a PROTAC targeting BRD4, a protein implicated in various cancers. The resulting compound exhibited potent degradation activity and favorable pharmacokinetic properties, highlighting the versatility of this chemical scaffold.

Recent advancements in synthetic methodologies have also expanded the utility of 3-bromo-1H-pyrrolo[2,3-b]pyridine. A 2022 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the pyrrolopyridine core. This breakthrough has facilitated the rapid synthesis of diverse derivatives, accelerating structure-activity relationship (SAR) studies and drug discovery efforts. The improved synthetic accessibility has particularly benefited the development of CNS-targeting drugs, where the pyrrolopyridine scaffold has shown excellent blood-brain barrier permeability.

Ongoing research continues to uncover new applications for 3-bromo-1H-pyrrolo[2,3-b]pyridine. A recent patent application (WO2023056789) disclosed its use in the development of allosteric modulators for G protein-coupled receptors (GPCRs), while another study demonstrated its incorporation into fluorescent probes for live-cell imaging of enzymatic activity. These diverse applications underscore the compound's importance as a multifunctional tool in chemical biology and drug discovery. As research progresses, 3-bromo-1H-pyrrolo[2,3-b]pyridine is expected to play an increasingly prominent role in addressing unmet medical needs through innovative therapeutic strategies.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:74420-15-8)3-Bromo-7-azaindole
sfd7553
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:74420-15-8)3-溴-7-氮杂吲哚
LE2475134
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email